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Non-destructive testing (NDT) encompasses a wide range of analytical techniques used to
evaluate the properties of a material, component, or system without causing damage.[1][2]
These methods are crucial in research and development for material characterization, quality
control during manufacturing, and in-service monitoring of critical components across various
industries, including aerospace, automotive, and power generation.[3][4][5] This document
provides detailed application notes and experimental protocols for several key NDT methods,
along with quantitative data to aid in their application and interpretation.

Ultrasonic Testing (UT)

Ultrasonic testing utilizes high-frequency sound waves to detect internal and surface flaws,
measure thickness, and characterize materials.[6] It is a versatile method applicable to a wide
range of materials, including metals, plastics, and composites.[3]

Application Note: Flaw Detection in Welded Joints
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Ultrasonic testing is extensively used for the inspection of welds to ensure their integrity.[2] By
introducing sound waves into the material, discontinuities such as cracks, lack of fusion, and
porosity can be detected and sized.[2] Phased array ultrasonic testing (PAUT) is an advanced
form of UT that utilizes multiple ultrasonic elements to create a steerable and focusable beam,
providing improved visualization and characterization of flaws.[7]

Experimental Protocol: Ultrasonic Inspection of a Steel
Butt Weld

This protocol outlines the procedure for the manual ultrasonic inspection of a steel butt weld
using the pulse-echo technique.

1. Surface Preparation:

o Clean the weld and the adjacent base material (at least 50-70 mm on both sides) of any
paint, rust, scale, and weld spatter to ensure proper acoustic coupling.[4]
e The surface should be smooth to allow for consistent transducer movement.

2. Equipment and Calibration:

e Use an ultrasonic flaw detector with a frequency range of 2-5 MHz.

o Select appropriate angle beam transducers (e.g., 45°, 60°, 70°) based on the weld geometry
and thickness.[8]

o Calibrate the instrument using a standard calibration block (e.g., IIW block) to establish the
time base, gain, and distance amplitude correction (DAC).[5]

3. Couplant Application:

o Apply a suitable couplant (e.g., grease, oil, or a commercial gel) to the inspection surface to
facilitate the transmission of sound waves from the transducer to the material.[4][9]

4. Scanning Procedure:

e Perform a straight beam scan of the base material on both sides of the weld to detect any
laminations that could interfere with the angle beam inspection.[2]

o For the weld inspection, place the angle beam transducer on the base material and move it
in a zigzag pattern along the weld.[4]
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e The transducer should be manipulated to ensure the entire weld volume is scanned. This
includes moving the transducer towards and away from the weld to inspect the root, fusion
faces, and weld body.

» Rotate the transducer 180 degrees and repeat the scan to detect flaws with different
orientations.

5. Data Interpretation and Reporting:

o Evaluate any detected indications based on their amplitude, location, and shape.

o Compare the signal amplitude to the DAC curve to estimate the size of the reflector.

o Record the location and size of all reportable indications.

o The final report should include details of the equipment used, calibration settings, a sketch of
the weld showing the location of indications, and an assessment of the weld quality based on
the applicable acceptance criteria.

Quantitative Data: Ultrasonic Thickness Measurement of
Corroded Steel

Ultrasonic testing is a reliable method for quantifying material loss due to corrosion. The
following table summarizes typical data obtained from ultrasonic thickness measurements of a
corroded steel plate.

Measurement Initial Thickness Measured Thickness Loss
Location (mm) Thickness (mm) (mm)

Point 1 8.00 7.52 0.48

Point 2 8.00 7.21 0.79

Point 3 8.00 6.85 1.15

Point 4 8.00 7.60 0.40

Point 5 8.00 7.10 0.90

Note: This data is illustrative. Actual measurements will vary depending on the extent and
nature of the corrosion.[10][11][12][13][14]

Workflow for Ultrasonic Testing of a Weld
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Caption: Workflow diagram illustrating the key steps in ultrasonic testing of a welded joint.

Magnetic Particle Testing (MT)

Magnetic Particle Testing is a sensitive method for detecting surface and near-surface
discontinuities in ferromagnetic materials.[6] The process involves magnetizing the component
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and applying magnetic particles (either dry or in a liquid suspension), which are attracted to
and accumulate at flux leakage fields created by discontinuities.

Application Note: Detection of Surface Cracks in
Forgings

Magnetic Particle Testing is highly effective for detecting fine surface-breaking cracks, such as
fatigue cracks or processing-induced cracks, in ferromagnetic forgings. The wet fluorescent
method provides excellent sensitivity for detecting very fine flaws.

Experimental Protocol: Wet Fluorescent Magnetic
Particle Testing

This protocol describes the procedure for wet fluorescent magnetic particle testing using a
stationary horizontal unit.

1. Pre-cleaning:

e Thoroughly clean the surface of the component to remove any oil, grease, or other
contaminants that may interfere with the test. Use a suitable solvent or cleaning agent.[15]

2. Magnetization:

e Place the component in the magnetizing unit.

o Apply a magnetizing current to induce a magnetic field in the component. The direction of the
magnetic field should be perpendicular to the expected orientation of the discontinuities for
optimal detection.[6] Two or more magnetizing shots in different directions may be necessary
to inspect all orientations.

e The continuous method, where the magnetic particles are applied while the magnetizing
current is on, is typically used.[6]

3. Application of Magnetic Particles:

o Apply the wet fluorescent magnetic particle suspension to the surface of the component by
spraying or flowing it over the area of interest.[1][6]
e Ensure the entire surface to be inspected is covered with the suspension.

4. Inspection:
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» Conduct the inspection in a darkened area under ultraviolet (UV-A) light (black light).[16]

o Allow a few minutes for the inspector's eyes to adapt to the dark.

 Visually examine the surface for the accumulation of fluorescent particles, which will appear
as bright greenish-yellow indications against a dark background.

5. Interpretation and Evaluation:

« Interpret the indications based on their shape, size, and location. Linear indications are often
indicative of cracks, while rounded indications may be from porosity or other non-relevant
sources.

o Evaluate the indications according to the specified acceptance criteria.

6. Post-cleaning and Demagnetization:

o Thoroughly clean the component to remove all residual magnetic particles and suspension
fluid.
« If required, demagnetize the component to remove any residual magnetic field.[3]

Quantitative Data: Probability of Detection (POD)

The Probability of Detection (POD) is a quantitative measure of an NDT method's ability to
detect a flaw of a certain size. A POD curve plots the probability of detecting a flaw versus the
flaw size. The "90/95" value is often used, which represents the flaw size that can be detected
with a 90% probability and 95% confidence.

MateriallComponen 90/95 POD Flaw
NDT Method Flaw Type ]

t Size (mm)
Wet Fluorescent MT Steel Surface Crack 05-1.0
Ultrasonic Testing Steel Weld Lack of Fusion 2.0-3.0
Radiographic Testing Aluminum Weld Porosity 1.0-15

Note: This data is illustrative and can vary significantly based on inspection parameters,
material, and flaw characteristics.[17][18][19][20]

Workflow for Magnetic Particle Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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